Cas no 1251684-54-4 (2-(1,2-benzoxazol-3-yl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide)

2-(1,2-benzoxazol-3-yl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide structure
1251684-54-4 structure
Product Name:2-(1,2-benzoxazol-3-yl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide
CAS No:1251684-54-4
MF:C15H10N4O3S
MW:326.329901218414
CID:6094808
PubChem ID:49736355
Update Time:2024-01-16

2-(1,2-benzoxazol-3-yl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2-benzoxazol-3-yl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide
    • 2-(1,2-benzoxazol-3-yl)-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)acetamide
    • 1251684-54-4
    • F5945-0044
    • CHEMBL4923137
    • 2-(1,2-benzoxazol-3-yl)-N-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
    • AKOS024527911
    • 2-(benzo[d]isoxazol-3-yl)-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)acetamide
    • VU0528538-1
    • Inchi: 1S/C15H10N4O3S/c20-13(7-11-10-3-1-2-4-12(10)22-19-11)16-15-18-17-14(21-15)9-5-6-23-8-9/h1-6,8H,7H2,(H,16,18,20)
    • InChI Key: OWJVMFLVGNRMHD-UHFFFAOYSA-N
    • SMILES: C(NC1=NN=C(C2C=CSC=2)O1)(=O)CC1C2=CC=CC=C2ON=1

Computed Properties

  • Exact Mass: 326.04736137g/mol
  • Monoisotopic Mass: 326.04736137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 122Ų

2-(1,2-benzoxazol-3-yl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylacetamide Pricemore >>

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